5-(4-Methylphenyl)isoxazole

• IUPAC Name: 5-(4-methylphenyl)-1,2-oxazole
• InChI: InChI=1S/C10H9NO/c1-8-2-4-9(5-3-8)10-6-7-11-12-10/h2-7H,1H3
• InChI Key: BJVLLTZZYAWHGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=NO2
• Molecular Formula: C10H9NO
• DSSTOX Substance ID: DTXSID90296834
• Molecular Weight: 159.18 g/mol
• CAS No.: 7064-35-9

Description

5-(4-Methylphenyl)isoxazole is a heterocyclic compound that belongs to the isoxazole family. Isoxazoles are five-membered rings containing one oxygen and one nitrogen atom at adjacent positions. This compound is of significant interest due to its wide range of biological activities and potential therapeutic applications .

Scientific Research Applications

5-(4-Methylphenyl)isoxazole has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits various biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential use in developing new drugs, particularly as anti-inflammatory and analgesic agents.

Industry: The compound is used in the development of agrochemicals and materials science.

Mechanism of Action

Target of Action

Isoxazole derivatives are known to interact with a variety of biological targets due to their diverse chemical structure .

Mode of Action

Isoxazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .

Result of Action

Isoxazole derivatives have been found to exhibit a range of biological activities, including anticancer, antioxidant, antibacterial, and antimicrobial effects .

Safety and Hazards

The safety data sheet for 5-(4-Methylphenyl)isoxazole suggests that personal protective equipment/face protection should be worn when handling this compound. It should be stored in a dry, cool, and well-ventilated place. It is also recommended to avoid ingestion, inhalation, and contact with skin, eyes, or clothing.

Future Directions

Isoxazole derivatives, including 5-(4-Methylphenyl)isoxazole, have been recognized for their significant biological activities and therapeutic potential. Future research could focus on the development of more potent and specific analogs of isoxazole-based compounds for various biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methylphenyl)isoxazole typically involves the cycloaddition reaction of an alkyne with a nitrile oxide. This (3 + 2) cycloaddition reaction is often catalyzed by metals such as copper (Cu) or ruthenium (Ru) . metal-free synthetic routes have also been developed to avoid the drawbacks associated with metal catalysts, such as high costs and toxicity .

One efficient method involves the reaction of α-acetylenic γ-hydroxyaldehydes with hydroxylamine under microwave conditions to yield 5-substituted isoxazoles . This method is catalyst-free and offers high yields.

Industrial Production Methods

Industrial production of this compound may utilize similar synthetic routes but on a larger scale. The use of continuous flow reactors and microwave-assisted synthesis can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-(4-Methylphenyl)isoxazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the isoxazole ring, leading to the formation of isoxazolines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the isoxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Methoxyphenyl)isoxazole
• 5-(4-Chlorophenyl)isoxazole
• 5-(4-Nitrophenyl)isoxazole

Uniqueness

5-(4-Methylphenyl)isoxazole is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. Compared to its analogs, it may exhibit different pharmacokinetic properties and therapeutic potentials .

Synthesis routes and methods

Procedure details

At 0° C. a solution of hydroxylamine-O-sulfonic acid (93 g) in dry methanol (700 ml) is added over 2 min to a solution of crude 3-dimethylamino-1-p-tolylprop-2-en-1-one (148 g) in dry methanol (1 l). The mixture is stirred at ambient temperature for 20 min, then carefully poured into a solution of sodium bicarbonate (150 g) in water (1 l). After standing at room temperature over night (for convenience) the precipitate is collected and dried to give crude 5-(4-methylphenyl)-isoxazole. In order to obtain purer product, the material can be purified by flash cromatography on silica gel, using hexane/ethyl acetate (4:1) as eluent.

Customer Q & A

Q1: Have any studies explored the antitubercular potential of 5-(4-Methylphenyl)isoxazole derivatives?

A2: Yes, research has investigated the synthesis and antitubercular activity of phenylisoxazole isoniazid derivatives, including this compound-3-carbaldehyde isonicotinylhydrazone (compound 7 in the study). [] This compound showed promising activity against the Mycobacterium tuberculosis standard strain H37Rv, with a minimum inhibitory concentration (MIC) comparable to isoniazid. [] While these findings are encouraging, further investigation is crucial to determine the potential of this compound as a viable antitubercular agent.

Q2: What insights have computational studies provided about the structure of this compound derivatives?

A3: Computational chemistry has been employed to study the structure of this compound derivatives. For instance, density functional theory (DFT) calculations were used to investigate the conformational preferences of phenylisoxazole isoniazid derivatives, including this compound-3-carbaldehyde isonicotinylhydrazone. [] These calculations, conducted at the B3LYP/6-311++G(d,p) level of theory, suggested that these compounds predominantly exist in the trans(E) isomeric form in solution. [] This information contributes to a deeper understanding of the structure-activity relationships of these compounds, potentially guiding future drug design efforts.